N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide

• IUPAC Name: N-cycloheptyl-4-[(4-oxo-1,2,3-benzotriazin-3-yl)methyl]benzamide
• InChI: InChI=1S/C22H24N4O2/c27-21(23-18-7-3-1-2-4-8-18)17-13-11-16(12-14-17)15-26-22(28)19-9-5-6-10-20(19)24-25-26/h5-6,9-14,18H,1-4,7-8,15H2,(H,23,27)
• InChI Key: GDEWFMMTSKFQGS-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C2=CC=C(C=C2)CN3C(=O)C4=CC=CC=C4N=N3
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol

Description

N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide (NCH-BTA) is a synthetic organic compound with a variety of scientific applications. NCH-BTA is a benzamide derivative with a cycloheptyl substituent, and is a useful tool in organic synthesis and biochemistry research. This compound has been used in a number of studies to investigate the effects of benzotriazoles on biological systems, and has proven to be a valuable tool for understanding the biochemical and physiological effects of these compounds.

Scientific Research Applications

N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide has been used in a number of research studies to investigate the effects of benzotriazoles on biological systems. The compound has been used to investigate the effects of benzotriazoles on cell growth, apoptosis, and gene expression. Additionally, the compound has been used to study the effects of benzotriazoles on the immune system and to investigate the effects of benzotriazoles on the metabolism of certain drugs.

Mechanism of Action

N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide has been found to interact with a variety of proteins, including enzymes, receptors, and transporters. The compound binds to proteins and alters their activity, which can lead to a variety of effects on the cell. For example, N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide has been found to inhibit the activity of enzymes involved in the biosynthesis of certain drugs, and to activate certain receptors, which can lead to changes in gene expression.
Biochemical and Physiological Effects
N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide has been found to have a variety of biochemical and physiological effects. The compound has been found to inhibit the activity of enzymes involved in the biosynthesis of certain drugs, and to activate certain receptors, which can lead to changes in gene expression. Additionally, N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide has been found to have anti-inflammatory and anti-cancer effects, and has been found to inhibit the growth of certain cancer cell lines.

Advantages and Limitations for Lab Experiments

N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide is a useful tool in organic synthesis and biochemistry research due to its high yield and low toxicity. Additionally, the compound is relatively easy to synthesize and can be stored in a stable form for long periods of time. However, the compound is not water soluble, and therefore must be dissolved in an organic solvent before use. Additionally, the compound can be toxic at high concentrations, and therefore must be handled with care.

Future Directions

The potential applications of N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide are numerous, and further research is needed to explore the full potential of this compound. Some potential future directions for research include:
1. Investigating the effects of N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide on other enzymes and receptors.
2. Investigating the effects of N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide on other drugs and drug metabolism.
3. Investigating the effects of N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide on other biological systems, such as the immune system.
4. Developing new synthesis methods for N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide.
5. Developing new methods for delivering N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide to specific tissues or cells.
6. Investigating the effects of N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide on cancer cell lines.
7. Investigating the effects of N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide on inflammation.
8. Investigating the effects of N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide on other diseases.
9. Investigating the effects of N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide on gene expression.
10. Developing new methods for studying the effects of N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide on biological systems.

Synthesis Methods

N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide can be synthesized from the reaction of 4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-ylmethyl bromide with N-cycloheptylbenzamide in the presence of a base. The reaction proceeds in an aqueous medium and yields N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide in high yields. The reaction can be carried out at a temperature of 80-100°C and a pressure of 0.5-1.5 bar. The reaction time is typically around 4 hours.